Cas no 1366375-71-4 ((3R)-3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3R)-3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366375-71-4
• MF: C₂₂H₁₈BrNO₅
• MW: 456.286025524139
• CID: 6171643
• PubChem ID: 103667949
• Update Time: 2025-06-16

(3R)-3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 1366375-71-4
• EN300-1164487
• (3R)-3-(5-bromofuran-2-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C22H18BrNO5/c23-20-10-9-19(29-20)18(11-21(25)26)24-22(27)28-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17-18H,11-12H2,(H,24,27)(H,25,26)/t18-/m1/s1
• InChI Key： XLAJTFQSGCRKQK-GOSISDBHSA-N
• SMILES： BrC1=CC=C([C@@H](CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)O1

Computed Properties

• Exact Mass: 455.03684g/mol
• Monoisotopic Mass: 455.03684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 88.8Ų

Additional information on (3R)-3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Overview of (3R)-3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1366375-71-4)

The compound (3R)-3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS No. 1366375-71-4, is a specialized chiral building block widely utilized in peptide synthesis and medicinal chemistry. Its unique structural features, including the 5-bromofuran-2-yl moiety and the Fmoc-protected amino group, make it invaluable for designing bioactive molecules. Researchers and pharmaceutical developers frequently employ this compound due to its role in drug discovery and bioconjugation applications.

In recent years, the demand for chiral intermediates like (3R)-3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has surged, driven by advancements in targeted therapy and precision medicine. The compound’s Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), a technique pivotal for developing therapeutic peptides and antibody-drug conjugates (ADCs). Its bromofuran segment further enables cross-coupling reactions, expanding its utility in heterocyclic chemistry.

From an SEO perspective, users often search for terms such as "Fmoc-protected amino acids", "bromofuran derivatives in drug design", and "CAS 1366375-71-4 applications". Addressing these queries, this compound’s versatility aligns with trends in green chemistry and sustainable synthesis, as it facilitates efficient catalysis and reduces waste in multi-step reactions. Laboratories prioritizing high-purity reagents for CRISPR-based research or proteomics also value its consistent quality.

The stereochemistry of (3R)-3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is critical for enantioselective synthesis, a hotspot in pharmaceutical R&D. Its propanoic acid backbone allows seamless integration into peptide chains, while the 5-bromofuran unit serves as a handle for bioorthogonal modifications. These attributes cater to emerging needs in biologics development and diagnostic probe design, resonating with searches like "chiral building blocks for ADC payloads".

Quality control of CAS 1366375-71-4 adheres to stringent GMP standards, ensuring reproducibility for preclinical studies. Analytical techniques such as HPLC and NMR validate its purity, a key concern for users investigating structure-activity relationships (SAR). The compound’s stability under ambient conditions further enhances its practicality for global supply chains, addressing logistical challenges in research collaborations.

In summary, (3R)-3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid exemplifies innovation at the intersection of organic chemistry and biotechnology. Its relevance to next-generation therapeutics and alignment with AI-driven molecular design trends underscore its enduring significance in scientific advancement.